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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides information regarding UK-59811 hydrochloride, a

research compound that is no longer commercially available. Below you will find frequently

asked questions, troubleshooting guides for researchers who may have existing stocks, and

relevant technical data.

Frequently Asked Questions (FAQs)
Q1: Why is UK-59811 hydrochloride no longer commercially available?

A1: UK-59811 hydrochloride has been withdrawn from sale for commercial reasons. While

the specific details behind this decision are not publicly disclosed, it is common for research

compounds to be discontinued due to a variety of factors. These can include limited market

demand, the availability of more effective or specific alternative compounds, high

manufacturing costs, or strategic decisions by the manufacturer.

Q2: What is UK-59811 hydrochloride and what was its primary application in research?

A2: UK-59811 hydrochloride is a dihydropyridine derivative that functions as a blocker of

voltage-gated calcium channels.[1] Specifically, it was shown to be a potent inhibitor of CaVAb,

a site-directed mutant of the bacterial sodium channel NaVAb, which is engineered to exhibit

voltage-dependent calcium channel function. Its primary research application was in studying

the structural basis of voltage-gated calcium channel inhibition by antagonist drugs.
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Q3: What is the mechanism of action for UK-59811 hydrochloride?

A3: UK-59811 hydrochloride inhibits the CaVAb channel by binding to a site on the outer,

lipid-facing surface of the pore, at the interface between two subunits. At higher concentrations

(above 1 μM), it has also been observed to bind within the channel pore. This is distinct from

other calcium channel blockers, such as phenylalkylamines, which typically bind on the

intracellular side of the selectivity filter.

Troubleshooting Guide for Existing Stocks
For researchers who may have a supply of UK-59811 hydrochloride, the following guidance

may be helpful.

Issue: Inconsistent experimental results.

Potential Cause 1: Compound Degradation.

Recommendation: UK-59811 hydrochloride should be stored at +4°C. Ensure that your

existing stock has been stored under these conditions. If the compound has been stored

for an extended period, consider analytical validation (e.g., HPLC) to confirm its purity and

integrity. The compound has a purity of ≥98% (HPLC) when new.

Potential Cause 2: Solubility Issues.

Recommendation: Prepare fresh solutions for each experiment. If using a stock solution,

ensure it has been stored properly and has not undergone freeze-thaw cycles that could

affect its stability. The solvent used and the final concentration in your assay buffer can

impact solubility and activity.

Issue: Off-target effects observed.

Potential Cause: Non-selective binding.

Recommendation: While UK-59811 hydrochloride is a potent blocker of CaVAb, it is

important to consider its potential interaction with other ion channels, especially at higher

concentrations. Consider running control experiments with other channel blockers or using

different cell lines to assess specificity in your experimental system.
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Technical Data Summary
Property Value Reference

Chemical Name

3-Ethyl 5-methyl 4-(2-

bromophenyl)-2-((2-

(dimethylamino)ethoxy)methyl)

-6-methyl-1,4-dihydropyridine-

3,5-dicarboxylate

hydrochloride

Molecular Formula C22H29BrN2O5.HCl

Molecular Weight 517.84 g/mol

CAS Number 2250025-89-7

Purity ≥98% (HPLC)

IC50 194 nM (for CaVAb) [1]

Storage Store at +4°C

Experimental Protocols
The primary experimental application of UK-59811 hydrochloride was in the study of its

interaction with the CaVAb channel, as detailed in Tang et al., Nature 537, 117–121 (2016). A

generalized workflow for such an experiment is outlined below.

Experimental Workflow for Assessing CaVAb Inhibition
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Caption: Workflow for determining the IC50 of UK-59811 on CaVAb channels.

Signaling Pathway and Mechanism of Action
The following diagram illustrates the inhibitory action of UK-59811 on the voltage-gated calcium

channel, CaVAb.
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Caption: Inhibition of Ca2+ influx by UK-59811 on the CaVAb channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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